Cas no 373-96-6 (2,2-difluoropropanoic acid)
2,2-Difluoropropanoic acid is a fluorinated carboxylic acid characterized by the presence of two fluorine atoms at the alpha position of the propanoic acid backbone. This structural feature enhances its reactivity and stability, making it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The electron-withdrawing nature of the fluorine atoms influences its acidity and facilitates nucleophilic substitution reactions. Its high purity and consistent performance make it suitable for precision applications in medicinal chemistry and material science. The compound is typically handled under controlled conditions due to its potential reactivity.
2,2-difluoropropanoic acid structure
Product Name:2,2-difluoropropanoic acid
CAS No:373-96-6
MF:C3H4F2O2
MW:110.059468269348
MDL:MFCD03093764
CID:37141
PubChem ID:2782825
Update Time:2025-05-28
2,2-difluoropropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,2-Difluoropropanoic acid
- DFPA
- 2,2-Difluoropropionic acid
- 2,2-Difluoro-propionic acid
- Propanoic acid, 2,2-difluoro-
- 2,2-Difluoropropionicacid
- 2,2-difluorpropionic acid
- PMWGIVRHUIAIII-UHFFFAOYSA-N
- FD2064
- STL555414
- BBL101618
- TRA0012005
- EF10092
- AK109307
- AB0028116
- ST24038424
- X0145
- 373D966
- CS-D1742
- 2,2-Difluoropropionic acid; alpha,alpha-Difluoropropionic acid
- DAQMDLDOTDQSMH-UHFFFAOYSA-N
- 2,2-Difluoropropionic acid, 97%
- 2,2-difluoropropanoicAcid
- DTXSID50382323
- EN300-96585
- MFCD03093764
- SCHEMBL249117
- AMY1273
- J-506797
- D5531
- F1913-8581
- 373-96-6
- FT-0646158
- 2,2-Difluoropropionic acid; ,-Difluoropropionic acid
- AKOS005063320
- AS-18658
- DB-005811
- DTXCID80333348
- 632-242-3
- 2,2-difluoropropanoic acid
-
- MDL： MFCD03093764
- Inchi： 1S/C3H4F2O2/c1-3(4,5)2(6)7/h1H3,(H,6,7)
- InChI Key： PMWGIVRHUIAIII-UHFFFAOYSA-N
- SMILES： FC(C(=O)O)(C)F
Computed Properties
- Exact Mass: 110.01800
- Monoisotopic Mass: 110.018
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 88.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.8
- Topological Polar Surface Area: 37.3
Experimental Properties
- Color/Form: Not available
- Density: 1.039
- Melting Point: 43.0 to 47.0 deg-C
- Boiling Point: 25-30 °C/5 mmHg
- Flash Point: Fahrenheit: 149 ° f
Celsius: 65 ° c - Refractive Index: 1.313
- PSA: 37.30000
- LogP: 0.72620
- Solubility: Not available
- Vapor Pressure: 4.2±0.5 mmHg at 25°C
2,2-difluoropropanoic acid Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Warning
- Hazard Statement： H319
- Warning Statement： P305 + P351 + P338
- Hazardous Material transportation number：3261
- WGK Germany：3
- Hazard Category Code： 36
- Safety Instruction： S26-S36/37/39
-
Hazardous Material Identification：
- HazardClass：8
- PackingGroup：II
- Safety Term：8
- Packing Group：III
- Risk Phrases：R36
- Packing Group：III
- Hazard Level：8
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2,2-difluoropropanoic acid Customs Data
- HS CODE：2915900090
- Customs Data：
China Customs Code:
2915900090Overview:
2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%
2,2-difluoropropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 010408-5g |
2,2-Difluoropropionic acid |
373-96-6 | 98% | 5g |
￡48.00 | 2022-03-01 | |
| Fluorochem | 010408-25g |
2,2-Difluoropropionic acid |
373-96-6 | 98% | 25g |
￡230.00 | 2022-03-01 | |
| Chemenu | CM186267-25g |
2,2-Difluoropropionic acid |
373-96-6 | 95% | 25g |
$184 | 2021-08-05 | |
| Chemenu | CM186267-100g |
2,2-Difluoropropionic acid |
373-96-6 | 95% | 100g |
$514 | 2021-08-05 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R026356-1g |
2,2-difluoropropanoic acid |
373-96-6 | 97% | 1g |
￥27 | 2024-05-24 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R026356-250mg |
2,2-difluoropropanoic acid |
373-96-6 | 97% | 250mg |
￥37 | 2024-05-24 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R026356-5g |
2,2-difluoropropanoic acid |
373-96-6 | 97% | 5g |
￥124 | 2024-05-24 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R026356-10g |
2,2-difluoropropanoic acid |
373-96-6 | 97% | 10g |
￥293 | 2024-05-24 | |
| TRC | D455898-100mg |
2,2-Difluoropropionic acid |
373-96-6 | 100mg |
$ 58.00 | 2023-09-07 | ||
| TRC | D455898-500mg |
2,2-Difluoropropionic acid |
373-96-6 | 500mg |
$ 75.00 | 2023-09-07 |
2,2-difluoropropanoic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:373-96-6)2,2-difluoropropanoic acid
Order Number:A1204551
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:53
Price ($):428.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:373-96-6)2,2-Difluoropropionic acid
Order Number:sfd3175
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:373-96-6)2,2-二氟丙酸
Order Number:LE26724206
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:58
Price ($):discuss personally
Email:18501500038@163.com
2,2-difluoropropanoic acid Related Literature
-
Haipin Zhou,Rui Pan,Menghua Xu,Jiao Ma,Aijun Lin,Hequan Yao Chem. Commun. 2023 59 3574
-
Feng Zhao,Sa Guo,Yan Zhang,Ting Sun,Bing Yang,Yong Ye,Kai Sun Org. Chem. Front. 2021 8 6895
-
Holly L. Carter,Amand W. Connor,Richard Hart,James McCabe,Allyson C. McIntyre,Angus E. McMillan,Natalie R. Monks,Alexander K. Mullen,Thomas O. Ronson,Alan Steven,Simone Tomasi,Simon D. Yates React. Chem. Eng. 2019 4 1658
-
Zi-Hang Yuan,Hong Xin,Jing-Qi Tao,Ying-Jie Ma,Xin-Hua Duan,Li-Na Guo Org. Chem. Front. 2022 9 3546
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acids
- Other Chemical Reagents
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